Cas no 1806551-55-2 (Ethyl 2-(2-bromopropanoyl)-4-cyanophenylacetate)

• Product Name: Ethyl 2-(2-bromopropanoyl)-4-cyanophenylacetate
• CAS No: 1806551-55-2
• MF: C₁₄H₁₄BrNO₃
• MW: 324.16986322403
• CID: 4944517
• Update Time: 2025-10-29

Ethyl 2-(2-bromopropanoyl)-4-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-bromopropanoyl)-4-cyanophenylacetate

• Inchi： 1S/C14H14BrNO3/c1-3-19-13(17)7-11-5-4-10(8-16)6-12(11)14(18)9(2)15/h4-6,9H,3,7H2,1-2H3
• InChI Key： DCCFPQPVNLFICB-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=C(C#N)C=CC=1CC(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 387
• XLogP3: 2.7
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 2-(2-bromopropanoyl)-4-cyanophenylacetate

Comprehensive Overview of Ethyl 2-(2-bromopropanoyl)-4-cyanophenylacetate (CAS No. 1806551-55-2)

Ethyl 2-(2-bromopropanoyl)-4-cyanophenylacetate (CAS No. 1806551-55-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This ester derivative, characterized by the presence of a bromopropanoyl group and a cyanophenyl moiety, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₄H₁₄BrNO₃, highlights its potential for diverse applications, particularly in the development of bioactive molecules.

The compound's CAS number 1806551-55-2 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemical synthesis. Researchers often explore its reactivity in cross-coupling reactions and nucleophilic substitutions, which are critical for constructing complex molecular architectures. Recent trends in green chemistry have also spurred interest in optimizing its synthesis to minimize environmental impact, aligning with global sustainability goals.

One of the most discussed topics related to Ethyl 2-(2-bromopropanoyl)-4-cyanophenylacetate is its role in drug discovery. The compound's cyanophenyl group is a key pharmacophore in many FDA-approved drugs, making it a valuable building block for medicinal chemistry. Additionally, its bromine substituent offers a reactive site for further functionalization, enabling the creation of libraries of derivatives for biological screening. This aligns with the growing demand for high-throughput screening and fragment-based drug design.

In the context of agrochemical innovation, CAS 1806551-55-2 has been investigated for its potential in developing novel pesticides and herbicides. The cyano group's electron-withdrawing properties enhance the compound's stability and bioavailability, which are crucial for field applications. Recent studies have focused on its derivatives' efficacy against resistant pest strains, addressing a major challenge in crop protection.

From a technical perspective, the synthesis of Ethyl 2-(2-bromopropanoyl)-4-cyanophenylacetate typically involves esterification and halogenation steps, with yields optimized through advanced catalytic systems. Analytical techniques such as NMR spectroscopy and HPLC are employed to ensure purity, a critical factor for its use in fine chemicals production. The compound's storage and handling require attention to moisture sensitivity, a common query among laboratory professionals.

The growing integration of AI-driven retrosynthesis tools has further elevated interest in this compound. Platforms like IBM RXN and Chematica frequently feature 1806551-55-2 in predictive models for route scouting, demonstrating its algorithmic relevance. This intersection of computational chemistry and experimental validation underscores the compound's role in the digital transformation of chemical R&D.

In summary, Ethyl 2-(2-bromopropanoyl)-4-cyanophenylacetate (CAS No. 1806551-55-2) represents a multifaceted tool for researchers navigating the frontiers of organic synthesis, drug development, and sustainable agriculture. Its structural adaptability and reactivity profile continue to inspire innovations across scientific disciplines, making it a staple in contemporary chemical literature.